Cas no 1785583-43-8 (1-(2-bromophenyl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(2-bromophenyl)-2,2-difluoroethan-1-amine
• CAS No: 1785583-43-8
• MF: C₈H₈BrF₂N
• MW: 236.056628227234
• CID: 6185763
• PubChem ID: 84699209
• Update Time: 2025-06-07

1-(2-bromophenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)-2,2-difluoroethan-1-amine
• 1785583-43-8
• EN300-1938043

• Inchi： 1S/C8H8BrF2N/c9-6-4-2-1-3-5(6)7(12)8(10)11/h1-4,7-8H,12H2
• InChI Key： GQFOLXCRCIWAEW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C(F)F)N

Computed Properties

• Exact Mass: 234.98082g/mol
• Monoisotopic Mass: 234.98082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-bromophenyl)-2,2-difluoroethan-1-amine

Introduction to 1-(2-bromophenyl)-2,2-difluoroethan-1-amine (CAS No. 1785583-43-8)

1-(2-bromophenyl)-2,2-difluoroethan-1-amine, with the CAS number 1785583-43-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated phenyl group and a difluoromethylamine moiety, which contribute to its potential biological activities and applications.

The chemical structure of 1-(2-bromophenyl)-2,2-difluoroethan-1-amine consists of a benzene ring substituted with a bromine atom at the 2-position, attached to a difluoromethylamine group. The presence of the bromine atom and the difluoro substitution on the methyl group imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets.

Recent studies have explored the potential of 1-(2-bromophenyl)-2,2-difluoroethan-1-amine in various therapeutic areas. One notable area of research is its activity as a modulator of neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent activity as an inhibitor of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. This property suggests that 1-(2-bromophenyl)-2,2-difluoroethan-1-amine could have potential applications in the treatment of mood disorders and neurodegenerative diseases.

In addition to its MAO inhibitory activity, 1-(2-bromophenyl)-2,2-difluoroethan-1-amine has also been investigated for its potential as an anticonvulsant agent. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively reduces seizure activity in animal models of epilepsy. The mechanism underlying this effect is thought to involve modulation of ion channels and neurotransmitter receptors, which are key targets in epilepsy therapy.

The synthetic route for preparing 1-(2-bromophenyl)-2,2-difluoroethan-1-amine has been well-documented in the literature. A typical synthesis involves the reaction of 2-bromobenzaldehyde with difluoromethylamine under appropriate conditions. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production for both research and commercial purposes.

In terms of safety and toxicity, preliminary studies suggest that 1-(2-bromophenyl)-2,2-difluoroethan-1-amine exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety for human use. These assessments will include detailed analyses of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The pharmacokinetic properties of 1-(2-bromophenyl)-2,2-difluoroethan-1-amine have also been studied to understand its behavior in biological systems. Data from preclinical studies indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has a moderate plasma half-life, which supports its potential as an orally active drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-bromophenyl)-2,2-difluoroethan-1-amine in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to further investigate its therapeutic potential.

In conclusion, 1-(2-bromophenyl)-2,2-difluoroethan-1-amine (CAS No. 1785583-43-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use in clinical settings.